molecular formula C14H10ClN3O B8433664 5-Chloro-6-(quinolin-3-yloxy)pyridin-3-amine

5-Chloro-6-(quinolin-3-yloxy)pyridin-3-amine

Cat. No.: B8433664
M. Wt: 271.70 g/mol
InChI Key: HWYUMMAPPQQIDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-6-(quinolin-3-yloxy)pyridin-3-amine is a useful research compound. Its molecular formula is C14H10ClN3O and its molecular weight is 271.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H10ClN3O

Molecular Weight

271.70 g/mol

IUPAC Name

5-chloro-6-quinolin-3-yloxypyridin-3-amine

InChI

InChI=1S/C14H10ClN3O/c15-12-6-10(16)7-18-14(12)19-11-5-9-3-1-2-4-13(9)17-8-11/h1-8H,16H2

InChI Key

HWYUMMAPPQQIDI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=C(C=N2)OC3=C(C=C(C=N3)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-Chloro-2-quinoloxy-5-nitropyridine (2.51 g, 8.34 mmol) (obtained in step iii), in ethyl acetate (50 mL) was added stannous chloride dihydrate (7.52 g, 33.36 mmol) at room temperature. Stirring was continued further for 18 hours. Removed the solvent under vacuum and chloroform (50 mL) was added. To the stirred mixture was added 1N sodium hydroxide solution until a clear solution was obtained. Separated the organic layer and extracted with chloroform. The chloroform layer was washed with brine and water successively, dried over sodium sulfate and concentrated under vacuum. The crude product was purified by column chromatography (silica gel, gradient 30-50% ethyl acetate in pet ether) to obtain the title compound.
Quantity
2.51 g
Type
reactant
Reaction Step One
[Compound]
Name
stannous chloride dihydrate
Quantity
7.52 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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